Cas no 1361887-54-8 (3-(3,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile)

• Product Name: 3-(3,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile
• CAS No: 1361887-54-8
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912886
• Update Time: 2025-06-09

3-(3,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-11-2-1-8(5-12(11)15)10-6-18-7-13(16)9(10)3-4-17/h1-2,5-7H,3H2
• InChI Key： KONIAPUXESSBQX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC=C(C=1CC#N)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7

Additional information on 3-(3,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile

Comprehensive Overview of 3-(3,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile (CAS No. 1361887-54-8)

3-(3,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile (CAS No. 1361887-54-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure combining a dichlorophenyl group with a fluoropyridine moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and stability under various conditions.

The growing demand for fluorinated compounds in modern chemistry has propelled the interest in 3-(3,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile. Fluorination is a key strategy in drug design, as it often enhances the bioavailability and metabolic stability of pharmaceutical agents. This compound's acetonitrile group further adds to its utility, enabling diverse chemical transformations that are crucial for developing novel therapeutics. Recent studies highlight its potential in targeting specific enzymes or receptors, making it a valuable candidate for precision medicine applications.

In the agrochemical sector, 3-(3,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile is explored for its herbicidal and pesticidal properties. The dichlorophenyl component is known to exhibit strong bioactivity, which can be leveraged to create more effective crop protection agents. With the increasing focus on sustainable agriculture, this compound's potential to reduce environmental impact while maintaining high efficacy is a topic of active research. Its compatibility with green chemistry principles is another area of exploration, aligning with global trends toward eco-friendly solutions.

From a synthetic chemistry perspective, the compound's CAS No. 1361887-54-8 serves as a critical identifier for researchers and manufacturers. Its purity and stability are essential for reproducible results in laboratory settings. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are routinely employed to characterize this compound, ensuring its quality for high-stakes applications. The compound's shelf life and storage conditions are also well-documented, providing practical guidance for handling in industrial and academic environments.

The rise of AI-driven drug discovery has further amplified the relevance of 3-(3,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile. Computational models frequently utilize such compounds to predict biological activity and optimize molecular designs. This synergy between experimental and in silico approaches accelerates the development of next-generation therapeutics, addressing unmet medical needs. As the pharmaceutical industry embraces digital transformation, compounds like this are poised to play a pivotal role in shaping the future of medicine.

Environmental and safety considerations are integral to the discussion around 3-(3,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile. Regulatory bodies emphasize the importance of thorough toxicological assessments to ensure safe usage in various applications. The compound's biodegradability and potential ecological effects are subjects of ongoing investigation, reflecting the broader societal push for responsible chemical innovation. Transparency in research findings and adherence to international standards are paramount to maintaining public trust and fostering sustainable progress.

In summary, 3-(3,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile (CAS No. 1361887-54-8) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, underscore its importance in contemporary science. As research continues to uncover new possibilities, this compound is likely to remain a focal point in the quest for innovative solutions to global challenges. The integration of cutting-edge tools and methodologies ensures that its potential will be fully realized in the years to come.